Cas no 2138189-19-0 (1,4-Piperidinedicarboxylic acid, 4-methoxy-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,4-Piperidinedicarboxylic acid, 4-methoxy-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2138189-19-0
• MF: C₁₃H₂₂ClNO₅
• MW: 307.770483493805
• CID: 5258641
• Update Time: 2025-05-30

1,4-Piperidinedicarboxylic acid, 4-methoxy-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 4-methoxy-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C13H22ClNO5/c1-12(2,3)20-11(17)15-7-5-13(18-4,6-8-15)10(16)19-9-14/h5-9H2,1-4H3
• InChI Key： LPDLQBZDESNDHW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(OC)(C(OCCl)=O)CC1

Additional information on 1,4-Piperidinedicarboxylic acid, 4-methoxy-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester

Professional Introduction to 1,4-Piperidinedicarboxylic acid, 4-methoxy-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2138189-19-0)

1,4-Piperidinedicarboxylic acid, 4-methoxy-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2138189-19-0, is a derivative of piperidine and features a unique structural configuration that makes it particularly interesting for various applications. The presence of both methoxy and chloromethyl substituents, along with the protective 1,1-dimethylethyl group, endows this molecule with distinct chemical properties that are exploited in multiple research domains.

The compound's structure is characterized by a piperidine core, which is a six-membered heterocyclic amine containing nitrogen. This core is essential for its biological activity and makes it a valuable scaffold in medicinal chemistry. The methoxy group at the fourth position enhances the compound's solubility and reactivity, while the chloromethyl group introduces a reactive site for further functionalization. The tert-butyl ester group provides stability to the molecule and protects the carboxylic acid functionalities until they are needed for subsequent reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cancer therapy, and inflammation. The specific arrangement of functional groups in 1,4-Piperidinedicarboxylic acid, 4-methoxy-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester makes it an attractive candidate for further investigation as a lead compound or intermediate in drug discovery.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The chloromethyl group can be easily transformed into other functional groups through nucleophilic substitution reactions, allowing chemists to tailor the molecule for specific biological targets. Similarly, the methoxy group can be oxidized to an aldehyde or ketone, providing additional pathways for structural diversification. These reactivity features make this compound a versatile tool in synthetic chemistry.

The pharmaceutical industry has been particularly interested in developing novel piperidine-based drugs due to their favorable pharmacokinetic properties and high affinity for biological receptors. For instance, several FDA-approved drugs contain piperidine moieties in their structure, highlighting the importance of this scaffold in drug design. The synthesis of derivatives like 1,4-Piperidinedicarboxylic acid, 4-methoxy-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester contributes to the ongoing effort to expand the chemical toolbox available for drug development.

Recent studies have also explored the use of this compound in material science applications. Piperidine derivatives have been found to exhibit interesting properties when incorporated into polymers or other materials. For example, their ability to form hydrogen bonds can enhance the mechanical strength and thermal stability of polymers. Additionally, their biodegradability makes them suitable for use in environmentally friendly materials.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step organic transformations that can be challenging to scale up for industrial production. However, advances in catalytic methods and flow chemistry have made it possible to streamline these processes and improve efficiency.

In conclusion, 1,4-Piperidinedicarboxylic acid, 4-methoxy-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2138189-19-0) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features make it a valuable building block for further chemical exploration and drug development. As research continues to uncover new uses for this compound, its importance in modern chemistry is likely to grow even further.